(2-Aminoethyl)[(4-fluorophenyl)methyl]methylamine

• IUPAC Name: N'-[(4-fluorophenyl)methyl]-N'-methylethane-1,2-diamine
• InChI: InChI=1S/C10H15FN2/c1-13(7-6-12)8-9-2-4-10(11)5-3-9/h2-5H,6-8,12H2,1H3
• InChI Key: UPOHOUSCJAYAKS-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN)CC1=CC=C(C=C1)F
• Molecular Formula: C10H15FN2
• Molecular Weight: 182.24 g/mol

Description

“(2-Aminoethyl)[(4-fluorophenyl)methyl]methylamine”, also known as FPEA, is a chemical compound with the molecular formula C10H14FN. It is a member of the phenethylamine class of compounds. It has a molecular weight of 182.24 and is a liquid at room temperature.

Scientific Research Applications

• Metabolism Studies : Isomeric N-methyl-N-nitroso-(methylphenyl)-methylamines have been studied for their metabolism in rats, leading to the formation of benzoic acids with potential implications in detoxification and toxicity understanding (Schweinsberg et al., 1979).

• Synthesis and Characterization : Research includes the synthesis and analytical characterization of substances like fluorolintane, with implications in understanding their chemical properties and potential applications in various fields (Dybek et al., 2019).

• Derivative Synthesis for Medical Applications : The synthesis of ketamine derivatives, like fluoroketamine, has been reported, showing potential advantages over ketamine in terms of effective dose and recovery time in preliminary animal tests (Moghimi et al., 2014).

• Metabolism and Detectability in Clinical Toxicology : Studies have been conducted on the metabolism and detectability of amphetamine-type stimulants in urine samples, relevant for clinical and forensic toxicology (Welter et al., 2014).

• Prodrug Development for Antitumor Applications : Research on amino acid prodrugs of novel antitumor benzothiazoles shows potential for clinical evaluation, highlighting innovative approaches in cancer treatment (Bradshaw et al., 2002).

• Contribution to Drug Disposition Studies : Studies on the role of cytochrome P450 in the disposition of drugs like MDMA in humans are crucial for understanding drug interactions and metabolic pathways (Segura et al., 2005).

• Vectors for Cancer Therapy and Imaging : N-benzylpolyamines have been studied as potential vectors for boron and fluorine in cancer therapy and imaging, utilizing their high accumulation in cancer cells (Martin et al., 2001).

• Ornithine Decarboxylase Inhibition : Research on ornithine decarboxylase inhibitors, such as (E)-2-(fluoromethyl)dehydroornithine and its esters, is vital for understanding polyamine biosynthesis inhibition in various biological systems (Mamont et al., 1986).